Cas no 922737-54-0 (Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(4-fluorophenyl)-5-(trifluoromethyl)-)

• Product Name: Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(4-fluorophenyl)-5-(trifluoromethyl)-
• CAS No: 922737-54-0
• MF: C₁₃H₈F₄N₄
• MW: 296.223035812378
• CID: 739171
• PubChem ID: 71446115
• Update Time: 2025-04-19

Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(4-fluorophenyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(4-fluorophenyl)-5-(trifluoromethyl)-
• 6-(4-fluorophenyl)-5-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• 922737-54-0
• DTXSID30854614

• Inchi： 1S/C13H8F4N4/c14-8-3-1-7(2-4-8)10-11(13(15,16)17)20-9-5-6-19-21(9)12(10)18/h1-6H,18H2
• InChI Key： ZXGZCGMWXLRTCZ-UHFFFAOYSA-N
• SMILES： FC(C1C(C2C=CC(=CC=2)F)=C(N)N2C(=CC=N2)N=1)(F)F

Computed Properties

• Exact Mass: 296.06850892g/mol
• Monoisotopic Mass: 296.06850892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.2Ų